N-(benzo[d][1,3]dioxol-5-yl)-2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-cyclopropyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)acetamide
• InChI: InChI=1S/C23H19N5O4/c29-20(25-15-8-9-18-19(10-15)32-13-31-18)12-27-23(30)22-17(21(26-27)14-6-7-14)11-24-28(22)16-4-2-1-3-5-16/h1-5,8-11,14H,6-7,12-13H2,(H,25,29)
• InChI Key: PMAKVUUAWZYQKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=CC=C4)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Studies

Compounds structurally related to the given chemical have been synthesized and evaluated for their antioxidant activities. For instance, Ahmad et al. (2012) synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, showcasing moderate to significant radical scavenging activity. Such compounds could serve as a template for future development of biologically active molecules with enhanced potency (Ahmad et al., 2012).

Anticonvulsant Activity

Research on alkanamide derivatives bearing 5-membered heterocyclic rings, such as pyrazole, 1,2,4-triazole, and imidazole, has revealed their potential in anticonvulsant applications. Tarikogullari et al. (2010) found that these compounds, particularly those with a 1,2,4-triazole ring, exhibited superior activity in the maximal electroshock test, indicating their use in developing new treatments for epilepsy (Tarikogullari et al., 2010).

Insecticidal Assessment

Novel heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against pests such as the cotton leafworm, Spodoptera littoralis. This highlights the potential application of similar compounds in agricultural pest control, providing a new avenue for the development of effective insecticides (Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. These complexes demonstrate the role of hydrogen bonding in the self-assembly process and offer insights into designing metal-organic frameworks or coordination polymers with potential antioxidant applications (Chkirate et al., 2019).

Antitumor and Antimicrobial Activities

Various synthesized compounds, including those with structures related to the given chemical compound, have been evaluated for their antitumor and antimicrobial activities. Such studies provide a foundation for the development of new therapeutic agents against cancer and infectious diseases, highlighting the compound's potential in medical research and pharmaceutical development (Albratty et al., 2017).